N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-phenethyloxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C27H32N4O4/c1-34-23-11-9-22(10-12-23)30-15-17-31(18-16-30)24(25-8-5-19-35-25)20-29-27(33)26(32)28-14-13-21-6-3-2-4-7-21/h2-12,19,24H,13-18,20H2,1H3,(H,28,32)(H,29,33)
• InChI Key: VVCDUXMOXVWLPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(CNC(=O)C(=O)NCCC3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C27H32N4O4
• Molecular Weight: 476.6 g/mol
• CAS No.: 877647-44-4

Description

N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-phenethyloxalamide is a useful research compound. Its molecular formula is C27H32N4O4 and its molecular weight is 476.577. The purity is usually 95%.
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Scientific Research Applications

Novel Compound Synthesis and Evaluation

• Design and Synthesis: The compound belongs to a class of chemicals that have been synthesized for their potential pharmacological activities. For example, Kumar et al. (2017) synthesized a novel series of compounds with a similar structure, aiming to explore their antidepressant and antianxiety activities (J. Kumar et al., 2017).
• Pharmacological Evaluation: These compounds have been evaluated for various biological activities. In the study mentioned above, some compounds showed significant antidepressant and antianxiety effects in animal models, highlighting the therapeutic potential of such chemical structures.

Material Science Applications

• Heteroaromatic Compounds: In material science, the synthesis of heteroaromatic compounds, including furan derivatives, plays a critical role in developing advanced materials. For instance, Sommer et al. (2017) demonstrated the use of ETFBO as a versatile precursor for the preparation of trifluoromethyl-substituted heteroarenes, showcasing the application in the synthesis of complex molecules like Celebrex® (H. Sommer et al., 2017).

Photovoltaic Applications

• Dye-Sensitized Solar Cells: The use of furan derivatives in the development of dye-sensitized solar cells has been explored, with compounds showing improved solar energy-to-electricity conversion efficiency, indicating the potential of these materials in renewable energy technologies (Se Hun Kim et al., 2011).

Agrochemical Development

• Fungicidal and Herbicidal Activities: Furan and piperazine derivatives have been synthesized and shown significant in vitro and in vivo fungicidal and herbicidal activities, suggesting their application in developing new agrochemicals (Baolei Wang et al., 2015).